Cas no 941008-51-1 (1-{4-(4-ethoxynaphthalen-1-yl)sulfonylpiperazin-1-yl}ethan-1-one)

• Product Name: 1-{4-(4-ethoxynaphthalen-1-yl)sulfonylpiperazin-1-yl}ethan-1-one
• CAS No: 941008-51-1
• MF: C₁₈H₂₂N₂O₄S
• MW: 362.443283557892
• CID: 5429002
• Update Time: 2025-10-17

1-{4-(4-ethoxynaphthalen-1-yl)sulfonylpiperazin-1-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 4-[(4-acetyl-1-piperazinyl)sulfonyl]-1-naphthyl ethyl ether
• 1-{4-(4-ethoxynaphthalen-1-yl)sulfonylpiperazin-1-yl}ethan-1-one

• Inchi： 1S/C18H22N2O4S/c1-3-24-17-8-9-18(16-7-5-4-6-15(16)17)25(22,23)20-12-10-19(11-13-20)14(2)21/h4-9H,3,10-13H2,1-2H3
• InChI Key： WBUUCGWQSRXNHW-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCN(S(C2=C3C(C=CC=C3)=C(OCC)C=C2)(=O)=O)CC1)C

Additional information on 1-{4-(4-ethoxynaphthalen-1-yl)sulfonylpiperazin-1-yl}ethan-1-one

Introduction to 1-{4-(4-ethoxynaphthalen-1-yl)sulfonylpiperazin-1-yl}ethan-1-one (CAS No. 941008-51-1)

1-{4-(4-ethoxynaphthalen-1-yl)sulfonylpiperazin-1-yl}ethan-1-one is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its Chemical Abstracts Service (CAS) number 941008-51-1, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The structure of this compound features a sulfonylpiperazine moiety linked to an ethanone group, with a 4-ethoxynaphthalen-1-yl substituent, which contributes to its unique chemical and biological properties.

The sulfonylpiperazine core is a well-known pharmacophore in drug discovery, often found in compounds that target central nervous system (CNS) disorders, inflammation, and other metabolic diseases. The presence of the 4-ethoxynaphthalen-1-yl group enhances the lipophilicity and binding affinity of the molecule, making it an attractive candidate for further development. This compound’s potential lies in its ability to interact with specific biological targets, modulating pathways that are relevant to human health and disease.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. 1-{4-(4-ethoxynaphthalen-1-yl)sulfonylpiperazin-1-yl}ethan-1-one has emerged as a compound of interest due to its structural features and preliminary biological activity. Studies have begun to explore its potential in inhibiting key enzymes and receptors involved in various diseases. For instance, preliminary in vitro studies suggest that this compound may exhibit inhibitory activity against enzymes such as phosphodiesterases (PDEs), which are implicated in conditions like pulmonary hypertension and erectile dysfunction.

The ethanone group in the molecular structure not only contributes to the overall solubility and bioavailability of the compound but also serves as a point for further chemical modification. This flexibility allows researchers to derivatize the molecule, optimizing its pharmacokinetic properties while maintaining or enhancing its biological activity. Such modifications are crucial in drug development, as they can significantly impact how a drug is absorbed, distributed, metabolized, and excreted by the body.

One of the most compelling aspects of 1-{4-(4-ethoxynaphthalen-1-yl)sulfonylpiperazin-1-yl}ethan-1-one is its potential application in treating neurological disorders. The sulfonylpiperazine scaffold is known to interact with neurotransmitter systems, particularly those involving dopamine and serotonin. Recent advances in neuropharmacology have highlighted the importance of targeting these systems in conditions such as depression, anxiety, and neurodegenerative diseases. The naphthalene ring substituent may further enhance the compound’s ability to cross the blood-brain barrier, improving its therapeutic potential.

Moreover, the 4-ethoxynaphthalen-1-yl moiety adds a layer of complexity to the molecule’s interactions with biological targets. This group can engage in hydrophobic interactions with proteins, stabilizing the binding affinity of the compound. Such interactions are critical for designing drugs that remain bound to their targets long enough to exert their therapeutic effects. Additionally, the ethoxy group may influence metabolic pathways, affecting how quickly the compound is processed by the body.

Recent research has also begun to explore the synthetic pathways for producing 1-{4-(4-ethoxynaphthalen-1-yl)sulfonylpiperazin-1-yl}ethan-1-one on an industrial scale. Efficient synthetic routes are essential for ensuring that sufficient quantities of the compound can be produced for preclinical and clinical studies. Advances in green chemistry have encouraged researchers to develop more sustainable methods for synthesizing complex molecules like this one. These methods not only reduce environmental impact but also improve cost-effectiveness, making it more feasible for pharmaceutical companies to pursue further development.

The pharmacological profile of this compound is still being elucidated through extensive preclinical studies. Researchers are employing a variety of techniques, including high-throughput screening (HTS) and structure-based drug design (SBDD), to understand how it interacts with biological systems. These studies aim to identify potential therapeutic applications and assess any adverse effects before moving into human trials. The results from these studies will provide valuable insights into whether 1-{4-(4-et